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Compound of Interest

Compound Name:
(-)-Bis[(S)-1-phenylethyl]amine

hydrochloride

Cat. No.: B1280086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of (-)-
Bis[(S)-1-phenylethyl]amine hydrochloride, a chiral compound widely utilized in asymmetric

synthesis and chiral resolution. The information is compiled to assist researchers and

professionals in its effective application.

Physical Appearance and Form
(-)-Bis[(S)-1-phenylethyl]amine hydrochloride is consistently described as a white solid.[1] It

is typically available in the form of a crystalline powder or crystals.[2][3]

Quantitative Physicochemical Data
The key physicochemical properties of (-)-Bis[(S)-1-phenylethyl]amine hydrochloride are

summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₆H₂₀ClN [1][4][5]

Molecular Weight 261.79 g/mol [1][4][5]

Melting Point 261-263 °C [1][4][6]

Appearance
White crystalline or powdery

solid
[1][2][3]

Solubility
Soluble in water and alcohol

solvents
[1]

Optical Rotation -73° (c=3, ethanol) [1][2]

-37° (c=1, ethanol) [1]

Storage Condition
Inert atmosphere, Room

Temperature
[1][2]

Note on Optical Rotation: Discrepancies in reported optical rotation values may be attributed to

variations in measurement conditions or sample purity.

Applications in Asymmetric Synthesis
(-)-Bis[(S)-1-phenylethyl]amine hydrochloride serves as a critical tool in synthetic organic

chemistry. Its primary applications include:

Chiral Resolution Reagent: It is employed to separate racemic compounds into their

constituent enantiomers, which is a crucial step in the production of optically active

pharmaceuticals.[2]

Catalyst in Asymmetric Synthesis: The compound functions as a catalyst to stereoselectively

guide chemical reactions, leading to the desired chiral product.[1]

Intermediate for Chiral Ligands: It is used in the preparation of other chiral compounds and

ligands, such as phosphoramidite ligands (e.g., Feringa ligand).[1][4]
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Chiral Shift Agent: In NMR spectroscopy, it can be used as a chiral shift agent to determine

the enantiomeric purity of other chiral molecules.[4]

Logical Workflow: Application in Chiral Resolution
The following diagram illustrates the logical workflow of using (-)-Bis[(S)-1-phenylethyl]amine
hydrochloride as a chiral resolution agent.

Chiral Resolution Process

Racemic Mixture
(R- and S-enantiomers)

Diastereomeric Salt Formation

(-)-Bis[(S)-1-phenylethyl]amine HCl
(Resolving Agent)

Separation of Diastereomers
(e.g., Crystallization)

Isolated Diastereomer 1
([R]-acid + [S,S]-amine)

Isolated Diastereomer 2
([S]-acid + [S,S]-amine)

Liberation of Enantiomer 1
(e.g., Acid/Base Treatment)

Liberation of Enantiomer 2
(e.g., Acid/Base Treatment)

Pure R-enantiomer Pure S-enantiomer
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Click to download full resolution via product page

Caption: Workflow for chiral resolution using a resolving agent.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of (-)-Bis[(S)-1-
phenylethyl]amine hydrochloride or its specific applications were not available in the initial

search results. It is generally prepared through chiral synthesis methods.[1] For specific

experimental procedures, researchers are advised to consult peer-reviewed chemical synthesis

journals and established laboratory manuals.

Safety Information
This compound is irritating to the eyes, respiratory system, and skin.[1] It is essential to handle

it with appropriate personal protective equipment, including gloves and eye/face protection, in a

well-ventilated area.[1] In case of eye contact, rinse immediately with plenty of water and seek

medical advice.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of (-)-
Bis[(S)-1-phenylethyl]amine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280086#bis-s-1-phenylethyl-amine-hydrochloride-
physical-appearance-and-form]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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